Cas no 2228606-91-3 (5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2228606-91-3
• MF: C₇H₄N₂O₄
• MW: 180.117661476135
• CID: 5963628
• PubChem ID: 165617056
• Update Time: 2025-05-20

5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid
• 2228606-91-3
• EN300-1808246

• Inchi： 1S/C7H4N2O4/c10-7(11)5-3-6(13-9-5)4-1-2-12-8-4/h1-3H,(H,10,11)
• InChI Key： WLEDYURVNHEXDR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CON=1

Computed Properties

• Exact Mass: 180.01710661g/mol
• Monoisotopic Mass: 180.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.4Ų

Additional information on 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid (CAS No. 2228606-91-3)

5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228606-91-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole and oxazoline class of heterocycles, which are known for their diverse biological activities and structural versatility. The presence of both oxazole and oxazoline moieties in its molecular structure suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The structural framework of 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid consists of a central oxazole ring substituted with a 1,2-oxazoline group at the 5-position. The carboxylic acid functionality at the 3-position of the oxazole ring further enhances its reactivity and potential for further derivatization. This unique structural arrangement imparts distinct chemical and biological properties, positioning it as a promising candidate for exploring novel therapeutic interventions.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The oxazole and oxazoline moieties are particularly noteworthy for their role in modulating various biological pathways. For instance, oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and antiviral properties, while oxazolines have shown potential in enzyme inhibition and receptor binding studies. The combination of these two heterocyclic systems in 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid may lead to synergistic effects that could be exploited in therapeutic applications.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The carboxylic acid group provides a site for amide bond formation, allowing for the attachment of various pharmacophores. Additionally, the oxazole ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets. These features make 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid a versatile intermediate for synthesizing novel derivatives with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of small molecules like 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid before experimental validation. Molecular docking studies have suggested that this compound may interact with proteins involved in metabolic pathways and signal transduction cascades. For example, preliminary simulations indicate potential binding to enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are implicated in inflammation and pain management.

The synthesis of 5-(1,2-oxazol-3-yl)-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that highlight the synthetic flexibility of heterocyclic chemistry. Key steps typically include cyclization reactions to form the oxazole ring followed by functional group modifications to introduce the 1,2-oxazoline moiety and the carboxylic acid group. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving yields while maintaining high purity standards.

In academic research circles, 5-(1,2-oxtaxol_3_yl)_1_2_oxidrol_3_carboxylic_acid (CAS No. 2228606_91_3) has been explored as part of larger projects aimed at developing new therapeutic agents. Researchers have synthesized various derivatives and evaluated their pharmacological profiles using both in vitro and in vivo models. Some studies have focused on its potential as an anti-inflammatory agent by targeting cyclooxygenase enzymes or by modulating cytokine production pathways.

The compound's structural features also make it an attractive candidate for developing imaging agents or probes used in biochemical research. The ability to incorporate fluorophores or other detectable groups into its structure allows researchers to track its interactions within cellular environments. Such applications are particularly relevant in studying protein-protein interactions or metabolic processes where small molecule probes can provide valuable insights.

From a commercial perspective,5-(1_2_oxidrol_3_yl)_12_oxidrol_3_carboxylic_acid (CAS No._2228606_91_3) represents an opportunity for pharmaceutical companies looking to expand their libraries of heterocyclic compounds. Its unique structure and demonstrated biological relevance could lead to patents or licensing agreements with biotech firms interested in drug development programs targeting inflammatory diseases or cancer-related pathways.

The future directions for research on 5_(12 Oxidrol _31 Yl)_12 Oxidrol _31 Carboxylic Acid (CAS No._2228606 _91 _33 include further exploration of its pharmacokinetic properties and formulation into drug-like entities (lead optimization). Additionally,(CAS_no:2228606 -91 -33 ) may serve as inspiration for designing next-generation therapeutics that leverage advanced chemical biology techniques such as fragment-based drug design or structure-based drug design approaches.